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Cat. No.: B1582512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dodecyl octadecanoate, also known as dodecyl stearate or lauryl stearate, is a long-chain

wax ester. It is formed from the esterification of dodecanol (lauryl alcohol) and octadecanoic

acid (stearic acid). This document provides an in-depth technical guide on the material

properties and safety data of dodecyl octadecanoate, intended for use by researchers,

scientists, and professionals in drug development. All quantitative data is summarized in

structured tables, and detailed methodologies for key toxicological experiments are provided,

supplemented with workflow diagrams.

Chemical Identification and Physical Properties
Dodecyl octadecanoate is a white, waxy solid at room temperature. Its primary use in various

industries, including cosmetics and pharmaceuticals, is as an emollient and skin-conditioning

agent.[1]
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Identifier Value Source

Chemical Name Dodecyl octadecanoate IUPAC

Synonyms

Dodecyl stearate, Lauryl

stearate, Octadecanoic acid,

dodecyl ester

[1]

CAS Number 5303-25-3 [2][3]

Molecular Formula C30H60O2 [2][4]

Molecular Weight 452.80 g/mol [3][4]

A summary of the key physicochemical properties of dodecyl octadecanoate is presented

below.

Property Value Source

Physical State Solid [2]

Appearance White, waxy solid [2]

Melting Point 41 °C [5]

Boiling Point 484.9 ± 13.0 °C at 760 mmHg [5]

Water Solubility Insoluble [4]

Purity >99% [2][3][4]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), dodecyl octadecanoate is not classified as a hazardous substance.[1][4] It is not

considered to pose significant health risks under normal conditions of use.
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Hazard Classification Classification Source

GHS Hazard Classification Not classified as hazardous [1][4]

Acute Toxicity (Oral) Not classified [4]

Skin Corrosion/Irritation Not classified [4]

Serious Eye Damage/Irritation Not classified [4]

Carcinogenicity
No data available; not

expected
[4]

Mutagenicity
No data available; not

expected
[4]

Toxicological Profile
The toxicological profile of dodecyl octadecanoate indicates a low order of toxicity. It is not

considered to be acutely toxic, nor is it a significant skin or eye irritant.[4]

Toxicological Endpoint Result Source

Acute Oral Toxicity Not classified as acutely toxic [4]

Dermal Irritation

Not classified as an irritant.

Minor irritation may occur in

susceptible individuals.

[4]

Eye Irritation

Not classified as an irritant.

Precautionary rinsing is

advised upon contact.

[4]

Sensitization
Not considered to be a

sensitizer
[4]

Chronic Toxicity
No chronic effects have been

reported
[4]

Experimental Protocols
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The following sections detail the standard methodologies for assessing the key toxicological

endpoints for a substance like dodecyl octadecanoate. These protocols are based on

internationally recognized OECD guidelines.

Acute Oral Toxicity - Fixed Dose Procedure (OECD
Guideline 420)
This method is designed to assess the acute oral toxicity of a substance. The principle is to use

a stepwise procedure with a set of fixed doses to identify a dose that produces evident toxicity

without causing mortality.

Methodology:

Animal Model: Typically, the rat is the preferred species. Healthy, young adult animals of a

single sex (usually females) are used.

Housing and Feeding: Animals are housed in standard laboratory conditions with access to

food and water, except for a brief fasting period before dosing.

Dose Administration: The test substance is administered as a single dose by gavage. The

initial dose is selected from a series of fixed dose levels (5, 50, 300, 2000, or 5000 mg/kg

body weight) based on a preliminary sighting study.

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days. Observations are made frequently on the day of dosing and

at least daily thereafter.

Endpoint: The study aims to identify the dose level that causes evident toxicity or no more

than one death. This information is then used for hazard classification.

Preparation Phase Dosing and Observation Data Analysis and Classification

Select healthy, young adult female rats Fast animals prior to dosing Prepare test substance at fixed dose levels (e.g., 2000 mg/kg) Administer single dose by gavage Observe for clinical signs and mortality (frequently on day 1) Daily observation for 14 days Record body weight at regular intervals Perform gross necropsy on all animals Analyze mortality, clinical signs, and body weight data Classify substance based on evident toxicity
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Click to download full resolution via product page

Acute Oral Toxicity (OECD 420) Experimental Workflow

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test evaluates the potential of a substance to cause irritation or corrosion to the skin after

a single application.

Methodology:

Animal Model: The albino rabbit is the preferred species.

Test Area Preparation: The fur on the dorsal area of the trunk of the animal is clipped.

Application of Test Substance: A small amount (0.5 g for solids) of the test substance is

applied to a small area of skin (approximately 6 cm²) under a gauze patch.

Exposure Period: The test substance is applied for a 4-hour period.

Observation: After removal of the patch, the skin is observed for erythema (redness) and

edema (swelling) at 1, 24, 48, and 72 hours after application. The observation period may be

extended up to 14 days if the effects are not resolved.

Scoring and Classification: The severity of the skin reactions is scored, and the substance is

classified based on the mean scores for erythema and edema.

Preparation Phase Application and Exposure Observation and Scoring

Select healthy albino rabbits Clip fur from a small area on the back Apply 0.5g of substance to the skin Cover with a gauze patch 4-hour exposure period Remove patch and wash the area Observe for erythema and edema at 1, 24, 48, and 72 hours Score skin reactions Classify based on irritation scores

Click to download full resolution via product page

Acute Dermal Irritation (OECD 404) Experimental Workflow
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Acute Eye Irritation/Corrosion (OECD Guideline 405)
This test is designed to determine the potential of a substance to cause irritation or corrosion to

the eye.

Methodology:

Animal Model: The albino rabbit is the preferred species.

Application: A single dose of the test substance (0.1 mL for liquids or not more than 0.1 g for

solids) is instilled into the conjunctival sac of one eye of the animal. The other eye serves as

a control.

Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after

instillation. The observation period may be extended if the effects are not reversible.

Evaluation: The cornea, iris, and conjunctiva are evaluated for opacity, inflammation, and

discharge.

Scoring and Classification: The severity of the ocular lesions is scored, and the substance is

classified based on the persistence and severity of the observed effects.

Preparation Phase

Application

Observation and ScoringSelect healthy albino rabbits

Instill 0.1g of substance into one eye

Untreated eye serves as control

Examine eyes at 1, 24, 48, and 72 hours Evaluate cornea, iris, and conjunctiva Score ocular lesions Classify based on severity and reversibility

Click to download full resolution via product page

Acute Eye Irritation (OECD 405) Experimental Workflow

Handling, Storage, and Disposal
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Handling: Standard precautions for handling chemicals should be observed.[4] This includes

avoiding contact with skin and eyes and preventing inhalation of any dust or fumes if the

material is heated.[4] Good industrial hygiene practices should be followed.

Storage: Store in a cool, dry, and well-ventilated area.[4] Keep containers tightly closed when

not in use.[4] Avoid contact with strong oxidizing agents.[4]

Disposal: Spilled material should be collected and disposed of in accordance with local, state,

and federal regulations.[4] Small spills can be wiped up, and the area can be flushed with

water.[4]

First Aid Measures
Exposure Route First Aid Measures Source

Inhalation

If fumes from heated product

are inhaled, move to fresh air.

Seek medical attention if

symptoms persist.

[4]

Skin Contact Wash with soap and water. [4]

Eye Contact
Rinse thoroughly with plenty of

water.
[4]

Ingestion

Seek medical advice if a large

amount is ingested or if

symptoms occur.

[4]

Fire and Explosion Hazard Data
Dodecyl octadecanoate is not classified as flammable. However, like most organic materials, it

will burn if exposed to a sufficient heat source.
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Property Value Source

Flammability Not classified as flammable [4]

Suitable Extinguishing Media
Water spray, foam, dry

chemical, carbon dioxide
[4]

Hazardous Combustion

Products

Carbon monoxide and carbon

dioxide
[4]

Stability and Reactivity
Dodecyl octadecanoate is stable under normal storage and handling conditions.[4]

Parameter Information Source

Chemical Stability Stable [4]

Conditions to Avoid
High temperatures, sources of

ignition
[4]

Incompatible Materials Strong oxidizing agents [4]

Hazardous Decomposition

Products

Carbon monoxide, carbon

dioxide (upon combustion)
[4]

Ecological Information
No significant ecological damage is expected from the normal use of dodecyl octadecanoate.

[4] The product is not soluble in water and will likely spread on the surface of aquatic

environments.[4]

Conclusion
Dodecyl octadecanoate is a stable, non-hazardous substance with a low toxicological profile.

Its primary applications as an emollient and skin-conditioning agent are supported by its lack of

significant irritant or sensitizing properties. Standard handling and storage procedures are

sufficient to ensure its safe use in research and manufacturing settings. The experimental
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protocols outlined in this guide provide a framework for the safety assessment of this and

similar materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

